Cas no 92111-11-0 (1-(4-Isopropylphenyl)butan-1-amine hydrochloride)

• Product Name: 1-(4-Isopropylphenyl)butan-1-amine hydrochloride
• CAS No: 92111-11-0
• Molecular Formula: C₁₃H₂₂ClN
• Molecular Weight: 227.77348279953
• CID: 5733109
• PubChem ID: 86262873

1-(4-Isopropylphenyl)butan-1-amine hydrochloride Properties

Names and Identifiers

• AKOS026747548
• 1-(4-isopropylphenyl)butan-1-aminehydrochloride
• 1-[4-(propan-2-yl)phenyl]butan-1-amine hydrochloride
• 1-(4-isopropylphenyl)butan-1-amine hydrochloride
• 92111-11-0
• F2167-1917
• EN300-240440

• InChIKey： DZKXXOFBELKEDA-UHFFFAOYSA-N
• Inchi： 1S/C13H21N.ClH/c1-4-5-13(14)12-8-6-11(7-9-12)10(2)3;/h6-10,13H,4-5,14H2,1-3H3;1H
• SMILES： Cl.NC(C1C=CC(=CC=1)C(C)C)CCC

Computed Properties

• Exact Mass: 227.1440774g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 227.1440774g/mol
• Heavy Atom Count: 15
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 233-234 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids